Cas no 176773-06-1 (4(3H)-Pyrimidinimine,(Z)- (9CI))
176773-06-1 structure
Product Name:4(3H)-Pyrimidinimine,(Z)- (9CI)
4(3H)-Pyrimidinimine,(Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinimine,(Z)- (9CI)
- 4(3H)-Pyrimidinimine, (Z)- (9CI)
- NSC 401236
- BS-3732
- UNII-BU3262X8CZ
- BP-10054
- 4(1H)-Pyrimidinimine (9CI)
- 4-amino-pyrimidine
- GEO-00208
- 4-Amino pyrimidine
- 163133-86-6
- BDBM50354822
- AKOS000505580
- 176773-06-1
- AC-6952
- BCP06825
- 176772-96-6
- 163133-87-7
- NSC-401236
- 4(3H)-Pyrimidinimine, (E)- (9CI)
- Pyrimidine, 4-amino-
- J-524136
- PB11581
- MFCD00006112
- InChI=1/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7
- 4-Pyrimidinamine
- Pyrimidine, 4-amino-,
- 4(1H)-Pyrimidinimine, (E)- (9CI)
- FT-0603719
- F0001-1551
- pyrimidine-4-amine
- 6-Aminopyrimidine
- 4(3H)-Pyrimidinimine
- NSC401236
- A8332
- DTXSID10207841
- Q27117918
- EN300-21912
- 4-Aminopyrimidine, 98%
- 4-Pyrimidineamine
- SY006845
- 3,4-Dihydro-4-iminopyrimidine
- CHEBI:38616
- CS-W005460
- 4(3H)-Pyrimidinimine (9CI)
- CHEMBL302453
- 4-Aminopyrimidine
- BU3262X8CZ
- 6-imino-1,6-dihydropyrimidine
- Pyrimidin-4-ylamine
- AM20100438
- 591-54-8
- pyrimidin-4-yl-amine
- WLN: T6N CNJ DZ
- pyrimidin-4-amine
- 176773-07-2
- SB10148
- Pyrimidin-4(1H)-imine
-
- Inchi: 1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7)
- InChI Key: OYRRZWATULMEPF-UHFFFAOYSA-N
- SMILES: N1C=NC=CC=1N
Computed Properties
- Exact Mass: 95.04845
- Monoisotopic Mass: 95.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 48.24
4(3H)-Pyrimidinimine,(Z)- (9CI) Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
176773-06-1 (4(3H)-Pyrimidinimine,(Z)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk